Cas no 2172604-89-4 (3-amino(thiophen-3-yl)methyloxetan-3-ol)

• Product Name: 3-amino(thiophen-3-yl)methyloxetan-3-ol
• CAS No: 2172604-89-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6286644
• PubChem ID: 165601059
• Update Time: 2025-11-01

3-amino(thiophen-3-yl)methyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(thiophen-3-yl)methyloxetan-3-ol
• EN300-1638893
• 3-[amino(thiophen-3-yl)methyl]oxetan-3-ol
• 2172604-89-4

• Inchi： 1S/C8H11NO2S/c9-7(6-1-2-12-3-6)8(10)4-11-5-8/h1-3,7,10H,4-5,9H2
• InChI Key： DQXCCLDDCUTCEY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1(COC1)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.7Ų

Additional information on 3-amino(thiophen-3-yl)methyloxetan-3-ol

3-Amino(thiophen-3-yl)methyloxetan-3-ol: A Promising Compound in Pharmaceutical Research

3-Amino(thiophen-3-yl)methyloxetan-3-ol (CAS No. 2172604-89-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-amino(thiophen-3-yl)methyloxetan-3-ol features an oxetane ring attached to a thiophene moiety and an amino group. The thiophene ring, a heterocyclic compound containing sulfur, is known for its aromaticity and stability, making it a valuable scaffold in drug design. The amino group, on the other hand, provides the compound with additional reactivity and functional versatility.

Recent studies have highlighted the potential of 3-amino(thiophen-3-yl)methyloxetan-3-ol in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-amino(thiophen-3-yl)methyloxetan-3-ol has also demonstrated potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with the replication cycle of certain viruses, particularly those that rely on host cell machinery for their propagation. This property could be particularly useful in developing new antiviral therapies against emerging viral threats.

The anticancer potential of 3-amino(thiophen-3-yl)methyloxetan-3-ol has also been explored in preclinical studies. Initial findings suggest that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer. These results indicate that 3-amino(thiophen-3-yl)methyloxetan-3-ol could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its direct therapeutic applications, 3-amino(thiophen-3-yl)methyloxetan-3-ol has also shown promise as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the synthesis of more complex molecules with tailored biological activities. For example, researchers have used this compound as a starting point to develop inhibitors of specific protein-protein interactions, which are often difficult to target with traditional small molecules.

The synthesis of 3-amino(thiophen-3-yl)methyloxetan-3-ol involves several steps that highlight the versatility and synthetic accessibility of oxetane-containing compounds. One common approach involves the reaction of a thiophene derivative with an appropriate oxirane precursor in the presence of a catalyst. The resulting intermediate can then be further functionalized to introduce the amino group and other desired substituents.

In terms of safety and toxicity, preliminary studies suggest that 3-amino(thiophen-3-yl)methyloxetan-3-ol exhibits low cytotoxicity towards normal cells at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and potential side effects before it can be considered for clinical trials.

The future prospects for 3-amino(thiophen-3-yl)methyloxetan-3-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and evaluating its efficacy in animal models of disease. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for preclinical and clinical testing.

In conclusion, 3-amino(thiophen-3-y l)methyloxetan - 3 - ol strong > (CAS No . 2172604 - 89 - 4 ) represents a fascinating compound with diverse biological activities and therapeutic potential . Its unique chemical structure , coupled with its promising preliminary results , makes it an exciting area of focus for both academic researchers and pharmaceutical companies . As more data becomes available , it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases . p >